Cas no 2102412-63-3 (ETHYL 3-CHLOROPROPANE-1-SULFONATE)

• Product Name: ETHYL 3-CHLOROPROPANE-1-SULFONATE
• CAS No: 2102412-63-3
• MF: C₅H₁₁ClO₃S
• MW: 186.657039880753
• CID: 5741385
• PubChem ID: 137957835
• Update Time: 2026-03-11

ETHYL 3-CHLOROPROPANE-1-SULFONATE Chemical and Physical Properties

Names and Identifiers

• AB22521
• 2102412-63-3
• MFCD30730198
• ETHYL3-CHLOROPROPANE-1-SULFONATE
• ETHYL 3-CHLOROPROPANE-1-SULFONATE
• CID 137957835
• 1-Propanesulfonic acid, 3-chloro-, ethyl ester

• Inchi： 1S/C5H11ClO3S/c1-2-9-10(7,8)5-3-4-6/h2-5H2,1H3
• InChI Key： GFXZYSIVMFUDAB-UHFFFAOYSA-N
• SMILES： ClCCCS(=O)(=O)OCC

Computed Properties

• Exact Mass: 186.0117431g/mol
• Monoisotopic Mass: 186.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 302.1±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters